Cas no 76275-47-3 (2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane)

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane structure
76275-47-3 structure
Product Name:2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane
CAS No:76275-47-3
MF:C14H14O3
MW:230.259164333344
CID:982500
PubChem ID:12672887
Update Time:2025-04-20

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
    • 2-[(5-methoxynaphthalen-1-yl)oxymethyl]oxirane
    • 2-[[(5-METHOXY-1-NAPHTHALENYL)OXY]METHYL]OXIRANE ,OFF-WHITE SOLID
    • DIDESMETHYL CITALOPRAM.HBR
    • 76275-47-3
    • DTXSID00506411
    • starbld0005160
    • 2-(((5-methoxynaphthalen-1-yl)oxy)methyl)oxirane
    • 2-{[(5-Methoxynaphthalen-1-yl)oxy]methyl}oxirane
    • FT-0671286
    • DB-292446
    • 2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane
    • Inchi: 1S/C14H14O3/c1-15-13-6-2-5-12-11(13)4-3-7-14(12)17-9-10-8-16-10/h2-7,10H,8-9H2,1H3
    • InChI Key: MLFOCCNTZVTFBH-UHFFFAOYSA-N
    • SMILES: O1CC1COC1=CC=CC2C(=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 31Ų

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M264735-25mg
2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
76275-47-3
25mg
$190.00 2023-05-18
TRC
M264735-250mg
2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
76275-47-3
250mg
$1487.00 2023-05-18
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD